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Compound of Interest

Compound Name: 2-Methoxythiophene

CAS No.: 130410-20-7

Cat. No.: B143748

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of laboratory chemicals is paramount to ensuring a secure

working environment and protecting our ecosystem. This guide provides essential, immediate

safety and logistical information for the proper disposal of 2-Methoxythiophene, a flammable

and potentially hazardous substance. Adherence to these procedures will help you manage this

chemical waste stream responsibly, fostering a culture of safety and environmental stewardship

within your laboratory.

Immediate Safety and Hazard Profile
2-Methoxythiophene is classified as a flammable liquid and requires careful handling and

storage.[1][2] Understanding its properties is the first step in ensuring safe disposal.
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Property Value Source

CAS Number 16839-97-7 [1]

Molecular Formula C₅H₆OS [1][2]

Appearance
Colorless to pale yellow clear

liquid
[3]

Flash Point 43 °C (109.4 °F) - closed cup [1]

Boiling Point 151-152 °C at 762 mmHg [1]

Density 1.133 g/mL at 25 °C [1]

GHS Hazard Classification Flammable Liquid, Category 3 [1][2]

Hazard Statement
H226: Flammable liquid and

vapor
[2]

Step-by-Step Disposal Protocol
Follow these detailed steps to ensure the safe and compliant disposal of 2-Methoxythiophene
waste. This protocol is designed to minimize risks and adhere to standard laboratory safety

practices.

Personal Protective Equipment (PPE)
Before handling 2-Methoxythiophene, ensure you are wearing the appropriate PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant lab coat.

Respiratory Protection: In case of inadequate ventilation, use a respirator with an organic

vapor cartridge.

Waste Collection and Segregation
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Proper segregation of chemical waste is critical to prevent dangerous reactions.

Designated Waste Container: Collect all 2-Methoxythiophene waste in a dedicated,

properly labeled, and leak-proof container.

Container Material: Use a container made of a material compatible with 2-
Methoxythiophene, such as glass or a suitable plastic bottle.

Avoid Mixing:Crucially, do not mix 2-Methoxythiophene waste with other waste streams,

especially oxidizing agents.[4] Mixing with incompatible chemicals can lead to fire, explosion,

or the release of toxic gases.

Aqueous vs. Organic: Do not mix aqueous waste with organic solvent waste.[5]

Labeling the Waste Container
Properly labeling your waste container is a regulatory requirement and essential for safe

handling by waste disposal personnel.

Contents: Clearly label the container with "Hazardous Waste - 2-Methoxythiophene".

Concentration: Indicate the approximate concentration of 2-Methoxythiophene in the waste.

Hazard Pictogram: Affix a flammable liquid pictogram (GHS02 Flame).[1]

Storage of Waste
Store the waste container in a designated and safe location pending disposal.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills.

Ventilation: Store in a well-ventilated area, such as a chemical fume hood or a designated

flammable waste storage cabinet.

Ignition Sources: Keep the container away from all sources of ignition, including heat,

sparks, and open flames.
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Closure: Always keep the waste container tightly closed when not in use.[6]

Arranging for Disposal
Hazardous waste must be disposed of through a licensed and approved waste disposal

company.

Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS

department will provide specific instructions and arrange for the pickup of your hazardous

waste.

Provide Information: Be prepared to provide the EHS office with all the information from your

waste container label.

Follow Institutional Procedures: Adhere to all institutional protocols for waste pickup and

documentation.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Methoxythiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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